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(E)-But-2-enedioic acid;N-methyl-2-[(6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-yl)oxy]ethanamine (E)-But-2-enedioic acid;N-methyl-2-[(6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-yl)oxy]ethanamine
Brand Name: Vulcanchem
CAS No.: 155444-07-8
VCID: VC21168324
InChI: InChI=1S/C17H20N2O3S.C4H4O4/c1-18-11-12-22-17-13-7-3-5-9-15(13)19(2)23(20,21)16-10-6-4-8-14(16)17;5-3(6)1-2-4(7)8/h3-10,17-18H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES: CNCCOC1C2=CC=CC=C2N(S(=O)(=O)C3=CC=CC=C13)C.C(=CC(=O)O)C(=O)O
Molecular Formula: C21H24N2O7S
Molecular Weight: 448.5 g/mol

(E)-But-2-enedioic acid;N-methyl-2-[(6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-yl)oxy]ethanamine

CAS No.: 155444-07-8

Cat. No.: VC21168324

Molecular Formula: C21H24N2O7S

Molecular Weight: 448.5 g/mol

* For research use only. Not for human or veterinary use.

(E)-But-2-enedioic acid;N-methyl-2-[(6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-yl)oxy]ethanamine - 155444-07-8

Specification

CAS No. 155444-07-8
Molecular Formula C21H24N2O7S
Molecular Weight 448.5 g/mol
IUPAC Name (E)-but-2-enedioic acid;N-methyl-2-[(6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-yl)oxy]ethanamine
Standard InChI InChI=1S/C17H20N2O3S.C4H4O4/c1-18-11-12-22-17-13-7-3-5-9-15(13)19(2)23(20,21)16-10-6-4-8-14(16)17;5-3(6)1-2-4(7)8/h3-10,17-18H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
Standard InChI Key HAKVMBUEJMNLIJ-WLHGVMLRSA-N
Isomeric SMILES CNCCOC1C2=CC=CC=C2N(S(=O)(=O)C3=CC=CC=C13)C.C(=C/C(=O)O)\C(=O)O
SMILES CNCCOC1C2=CC=CC=C2N(S(=O)(=O)C3=CC=CC=C13)C.C(=CC(=O)O)C(=O)O
Canonical SMILES CNCCOC1C2=CC=CC=C2N(S(=O)(=O)C3=CC=CC=C13)C.C(=CC(=O)O)C(=O)O

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